N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C10H6BrF2N5O3/c11-6-1-5(12)2-7(13)9(6)15-8(19)3-17-4-14-10(16-17)18(20)21/h1-2,4H,3H2,(H,15,19)
• InChI Key: OKQZRZGKXGFQCS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)NC(=O)CN2C=NC(=N2)[N+](=O)[O-])Br)F
• Molecular Formula: C10H6BrF2N5O3
• Molecular Weight: 362.09 g/mol

Description

N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide, also known as BDF, is a compound that has gained attention in scientific research due to its potential applications in various fields. BDF is a chemical compound that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Scientific Research Applications

N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has been studied for its potential applications in various fields, including drug discovery, cancer research, and agricultural sciences. N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has been shown to exhibit antifungal, antibacterial, and anticancer properties, making it a promising compound for the development of new drugs. N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has also been studied for its potential use as a herbicide and insecticide in agricultural sciences.

Mechanism of Action

The mechanism of action of N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide is not fully understood, but it is believed to act by inhibiting the growth of microorganisms and cancer cells. N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has been shown to inhibit the activity of enzymes involved in the biosynthesis of essential molecules, leading to the disruption of cellular processes and ultimately cell death.
Biochemical and Physiological Effects:
N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has been shown to exhibit a range of biochemical and physiological effects, including inhibition of cell growth and proliferation, induction of apoptosis, and modulation of the immune response. N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has several advantages for lab experiments, including its low toxicity and high potency. N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide is also stable under a wide range of conditions, making it easy to handle and store. However, N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has some limitations, including its limited solubility in water and its potential to interfere with other cellular processes.

Future Directions

There are several future directions for the study of N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide, including the development of new drugs based on its structure and mechanism of action. N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide could also be further studied for its potential use in agricultural sciences, as a herbicide or insecticide. The mechanism of action of N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide could also be further elucidated, to better understand its effects on cellular processes. Finally, the potential side effects of N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide could be further studied, to ensure its safety for use in humans and animals.
In conclusion, N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide is a promising compound that has gained attention in scientific research due to its potential applications in various fields. N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. Further research on N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide could lead to the development of new drugs and applications in agricultural sciences.

Synthesis Methods

N-(2-bromo-4,6-difluorophenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide is synthesized using various methods, including the reaction of 2-bromo-4,6-difluoroaniline with 3-nitro-1H-1,2,4-triazole in the presence of a base, followed by acetylation of the resulting compound with acetic anhydride. The final product is obtained by recrystallization from an appropriate solvent.